Cas no 95851-41-5 (momordin II)

• Product Name: momordin II
• CAS No: 95851-41-5
• MF: C₄₇H₇₄O₁₈
• MW: 927.07967710495
• CID: 1001731
• PubChem ID: 188370
• Update Time: 2025-10-29

momordin II Chemical and Physical Properties

Names and Identifiers

• momordin II
• (+)-Momordin II
• 3-O-α-L-Arabinopyranosyl-(1→3)-β-D-glucuronopyranosyloleanolic acid 28-O-α-D-glucopyranoside
• Hemsloside Ma 1
• (3β)-28-(β-D-Glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-α-L-arabinopyranosyl-β-D-glucopyranosiduronic acid (ACI)
• D
• L
• 95851-41-5
• FS-7807
• HY-113767
• CS-0063265
• beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxo-olean-12-en-3-yl 3-O-alpha-L-arabinopyranosyl-
• Momordin Ii (oleanolic Acid)
• (2S,3S,4S,5R,6S)-6-[[(6aR,6bS,8aS,12aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxane-2-carboxylic acid
• beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-alpha-L-arabinopyranosyl-
• (2S,3S,4S,5R,6S)-6-{[(6aR,6bS,8aS,12aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-({[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}carbonyl)-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy}-3,5-dihydroxy-4-{[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy}oxane-2-carboxylic acid
• (2S,3S,4S,5R,6S)-6-(((6aR,6bS,8aS,12aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy)-3,5-dihydroxy-4-((2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl)oxyoxane-2-carboxylic acid

• Inchi： 1S/C47H74O18/c1-42(2)14-16-47(41(59)65-39-32(54)30(52)29(51)24(19-48)61-39)17-15-45(6)21(22(47)18-42)8-9-26-44(5)12-11-27(43(3,4)25(44)10-13-46(26,45)7)62-40-34(56)35(33(55)36(64-40)37(57)58)63-38-31(53)28(50)23(49)20-60-38/h8,22-36,38-40,48-56H,9-20H2,1-7H3,(H,57,58)/t22-,23-,24+,25-,26+,27-,28-,29+,30-,31+,32+,33-,34+,35-,36-,38-,39-,40+,44-,45+,46+,47-/m0/s1
• InChI Key： BAJBCZHVQXVBMJ-BEXQNKOFSA-N
• SMILES： C([C@]12CCC(C)(C)C[C@H]1C1=CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5O[C@H](C(=O)O)[C@@H](O)[C@H](O[C@@H]6OC[C@H](O)[C@H](O)[C@H]6O)[C@H]5O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 926.48800
• Monoisotopic Mass: 926.48751551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 9
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 292Ų

Experimental Properties

• Color/Form: Powder
• PSA: 291.82000
• LogP: 0.87190

momordin II Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on momordin II

Momordin II (CAS No. 95851-41-5): A Comprehensive Overview of Its Properties and Applications

Momordin II (CAS No. 95851-41-5) is a bioactive compound belonging to the triterpenoid saponin family, primarily derived from plants like Momordica charantia (bitter melon). This compound has garnered significant attention in recent years due to its potential therapeutic properties, particularly in the fields of natural medicine and functional foods. With the growing interest in plant-based remedies, Momordin II stands out as a promising candidate for further research and commercialization.

The chemical structure of Momordin II features a triterpenoid backbone with sugar moieties, contributing to its unique biological activities. Studies suggest that this compound exhibits anti-inflammatory, antioxidant, and immunomodulatory effects, making it a subject of interest for researchers exploring natural alternatives to synthetic drugs. In the context of current health trends, Momordin II aligns with the increasing demand for plant-derived bioactive compounds that support wellness without harsh side effects.

One of the most searched questions about Momordin II relates to its potential role in metabolic health. Preliminary research indicates that this compound may influence glucose metabolism, which has led to speculation about its utility in diabetes management. While more clinical studies are needed, this connection to a widespread health concern (affecting over 400 million people globally) significantly boosts the compound's relevance in scientific and consumer discussions.

The extraction and purification of Momordin II typically involve advanced techniques like column chromatography and HPLC, reflecting the compound's complex nature. Analytical methods for Momordin II identification and quantification have become increasingly sophisticated, with LC-MS (Liquid Chromatography-Mass Spectrometry) emerging as the gold standard. These technical aspects are crucial for researchers investigating the compound's purity and stability in various formulations.

In the commercial sphere, Momordin II has found applications in nutraceutical formulations and cosmeceutical products. The global market for plant-derived actives is projected to grow substantially, and Momordin II suppliers are positioning this compound as a premium ingredient for anti-aging skincare and immune-support supplements. This commercial potential is further enhanced by the compound's natural origin, which appeals to eco-conscious consumers.

Recent scientific literature highlights Momordin II's mechanism of action at the molecular level. The compound appears to modulate various signaling pathways, including those involved in NF-κB activation and Nrf2-mediated antioxidant response. These findings have sparked interest in Momordin II research across multiple disciplines, from pharmacology to food science. The compound's multitarget activity makes it particularly intriguing for complex disease research where single-target approaches often fall short.

Quality control remains a critical aspect of working with Momordin II. Standardized methods for Momordin II quantification are essential to ensure consistency in research and product development. The compound's stability under different storage conditions (temperature, pH, light exposure) is another area of active investigation, especially for formulators developing Momordin II-containing products with extended shelf lives.

From an ecological perspective, sustainable sourcing of Momordin II has become a priority. Researchers are exploring optimized cultivation methods for Momordica charantia to enhance Momordin II yield while minimizing environmental impact. This aligns with the broader movement toward green chemistry and sustainable ingredient production in the natural products industry.

Looking ahead, the future of Momordin II appears promising but requires more comprehensive clinical validation. Current research gaps include detailed pharmacokinetic studies and human trials to establish safety profiles and effective dosages. As interest in plant-based therapeutics continues to rise, Momordin II is well-positioned to emerge as a significant player in the natural bioactive compounds market, potentially finding applications in functional foods, dietary supplements, and specialized therapeutic formulations.